Cas no 2229541-55-1 (3-amino-3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol)

• Product Name: 3-amino-3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol
• CAS No: 2229541-55-1
• MF: C₈H₁₁ClF₃N₃O
• MW: 257.640650987625
• CID: 6241831
• PubChem ID: 165683078
• Update Time: 2025-05-20

3-amino-3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol
• EN300-1961017
• 2229541-55-1
• 3-amino-3-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-1-ol

• Inchi： 1S/C8H11ClF3N3O/c1-15-7(9)5(4(13)2-3-16)6(14-15)8(10,11)12/h4,16H,2-3,13H2,1H3
• InChI Key： UKVHAAJVWQWTSY-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)(F)F)=NN1C)C(CCO)N

Computed Properties

• Exact Mass: 257.0542742g/mol
• Monoisotopic Mass: 257.0542742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.1Ų

Additional information on 3-amino-3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol

3-Amino-3,5-Chloro-1-Methyl-3-(Trifluoromethyl)-1H-Pyrazol-4-ylpropan-1-ol (CAS No. 2229541-55-1): A Comprehensive Overview

3-Amino-3,5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol (CAS No. 2229541-55-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.

The molecular structure of 3-amino-3,5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol is particularly noteworthy. The presence of a trifluoromethyl group and a chloro substituent on the pyrazole ring imparts unique electronic and steric properties to the molecule. These features contribute to its stability and reactivity, making it an attractive candidate for drug development.

The synthesis of 3-amino-3,5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol has been extensively studied in recent years. One common approach involves the reaction of 3,5-dichloro-1-methylpyrazole with a trifluoromethylating agent followed by the introduction of the amino and hydroxyl groups. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further optimized this synthesis, making it more efficient and environmentally friendly.

In terms of biological activity, 3-amino-3,5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been found to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, preliminary data suggest that this compound may have anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases.

The pharmacological profile of 3-amino-3,5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol is another area of active research. Preclinical studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have shown that the compound has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. This makes it a viable candidate for further development into therapeutic agents.

Toxicity studies are crucial for assessing the safety profile of any potential drug candidate. Initial toxicity assessments of 3-amino-3,5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylopropan-l-lol have indicated low toxicity at therapeutic doses. However, more comprehensive toxicological evaluations are ongoing to ensure its safety for human use.

Clinical trials are the next step in the drug development process for compounds like 3-amino--chloro--methyl--(trifluoromethyl)--pyrazol--ylpropan--ol. While no clinical trials have been initiated yet, preclinical data are encouraging and warrant further investigation. Researchers are currently working on optimizing the formulation and dosing regimens to prepare for Phase I clinical trials.

In conclusion, 3-amino--chloro--methyl--(trifluoromethyl)--pyrazol--ylpropan--ol (CAS No. 2229541--5) is a promising compound with potential applications in various therapeutic areas. Its unique chemical structure and favorable biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing medicinal chemistry and pharmaceutical science.